Cas no 55570-13-3 (Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside)

55570-13-3 structure
Product name:Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside
Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside
- [6-methoxy-3-methylsulfonyloxy-4,5-bis(phenylmethoxy)oxan-2-yl]methyl methanesulfonate
- AC1L63NE
- AC1Q6Y86
- AR-1J4526
- NSC92319
- NSC-92319
- Methyl 2,3-di-O-benzyl-4,6-di-O-(methanesulfonyl)hexopyranoside
- 55570-13-3
- DTXSID70970908
-
- Inchi: InChI=1S/C23H30O10S2/c1-28-23-22(30-15-18-12-8-5-9-13-18)21(29-14-17-10-6-4-7-11-17)20(33-35(3,26)27)19(32-23)16-31-34(2,24)25/h4-13,19-23H,14-16H2,1-3H3
- InChI Key: CDSFCRILLYASNQ-UHFFFAOYSA-N
- SMILES: COC1C(C(C(C(O1)COS(=O)(=O)C)OS(=O)(=O)C)OCC2=CC=CC=C2)OCC3=CC=CC=C3
Computed Properties
- Exact Mass: 530.12800
- Monoisotopic Mass: 530.128
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 35
- Rotatable Bond Count: 12
- Complexity: 823
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 140Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 700.8°C at 760 mmHg
- Flash Point: 377.6°C
- Refractive Index: 1.575
- PSA: 140.42000
- LogP: 4.01110
Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside Related Literature
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
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Jie Wu,Jia-Hui Li,Yang-Xin Yu Phys. Chem. Chem. Phys., 2020,22, 7633-7642
55570-13-3 (Methyl 2,3-di-o-benzyl-4,6-bis-o-(methylsulfonyl)hexopyranoside) Related Products
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